![molecular formula C18H16FN5OS B4582276 (2,1,3-benzothiadiazol-5-ylmethyl){[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}methylamine](/img/structure/B4582276.png)
(2,1,3-benzothiadiazol-5-ylmethyl){[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}methylamine
Overview
Description
(2,1,3-benzothiadiazol-5-ylmethyl){[3-(3-fluorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}methylamine is a useful research compound. Its molecular formula is C18H16FN5OS and its molecular weight is 369.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.10595949 g/mol and the complexity rating of the compound is 461. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Characterization
- Synthesis of Benzimidazole Derivatives : A study by Menteşe et al. (2015) involved synthesizing benzimidazole derivatives containing triazole, thiadiazole, oxadiazole, and morpholine rings, indicating a methodological approach to creating structurally diverse compounds with potential for varied applications, including the type of compound (Menteşe, Ülker, & Kahveci, 2015).
Antimicrobial and Antifungal Activities
- Antimicrobial Properties of Schiff Bases : Research by Gür et al. (2020) on Schiff bases derived from 1,3,4-thiadiazole compounds showed significant antimicrobial activity, suggesting that modifications of the thiadiazole structure can enhance biological efficacy against microbial pathogens (Gür, Yerlikaya, Şener, Özkınalı, Baloğlu, Gökce, Altunoglu, Demir, & Şener, 2020).
Anticancer Activity
- Antitumor Properties of Benzothiazoles : Hutchinson et al. (2001) described fluorinated 2-(4-aminophenyl)benzothiazoles with potent cytotoxic activity against human breast cancer cell lines, demonstrating the anticancer potential of benzothiadiazole derivatives. This indicates the relevance of chemical modifications, such as fluorination, in enhancing antitumor efficacy (Hutchinson, Chua, Browne, Trapani, Bradshaw, Westwell, & Stevens, 2001).
Photochemical and Photophysical Properties
- Photodynamic Therapy Applications : Pişkin et al. (2020) synthesized new zinc phthalocyanine compounds with high singlet oxygen quantum yield, substituted with benzenesulfonamide derivative groups containing Schiff base. These compounds have remarkable potential for use as Type II photosensitizers in the treatment of cancer, highlighting the photochemical applications of benzothiadiazole and related derivatives (Pişkin, Canpolat, & Öztürk, 2020).
Synthesis and Bioactivation Studies
- Bioactivation of Antitumor Molecules : Wang and Guengerich (2012) explored the bioactivation of fluorinated 2-aryl-benzothiazole antitumor molecules by human cytochrome P450s, indicating the complex metabolic interactions that influence the pharmacological activity of benzothiadiazole derivatives. This research underscores the importance of understanding the metabolic pathways for optimizing therapeutic efficacy and safety (Wang & Guengerich, 2012).
properties
IUPAC Name |
1-(2,1,3-benzothiadiazol-5-yl)-N-[[3-[(3-fluorophenyl)methyl]-1,2,4-oxadiazol-5-yl]methyl]-N-methylmethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16FN5OS/c1-24(10-13-5-6-15-16(8-13)23-26-22-15)11-18-20-17(21-25-18)9-12-3-2-4-14(19)7-12/h2-8H,9-11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDTFXHFSLSFWRM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC2=NSN=C2C=C1)CC3=NC(=NO3)CC4=CC(=CC=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16FN5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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